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Compound of Interest

Compound Name: LabMol-319

Cat. No.: B10857180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of LabMol-319, a potent Zika virus (ZIKV) NS5 RdRp inhibitor, using dimethyl

sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial for ensuring the stability,

and reliable performance of the compound in downstream applications.

Introduction
LabMol-319 is a small molecule inhibitor of the Zika virus NS5 RNA-dependent RNA

polymerase (RdRp) with a reported IC50 of 1.6 μM.[1] Accurate and consistent preparation of

stock solutions is the first critical step in any experimental workflow involving such compounds.

DMSO is a common solvent for dissolving a wide range of organic molecules for in vitro and in

vivo studies.[2][3][4][5] This protocol outlines the standardized procedure for preparing a high-

concentration stock solution of LabMol-319 in DMSO.

Materials and Equipment
LabMol-319 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque, polypropylene or glass vials

Calibrated analytical balance
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Vortex mixer

Sonicator (optional)

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Quantitative Data Summary
The following table summarizes the key quantitative information for LabMol-319.

Parameter Value Reference

Molecular Weight 388.37 g/mol [1][6]

Solubility in DMSO ≥ 75 mg/mL (193.11 mM) [7]

Recommended Stock

Concentration
10 mM - 100 mM General Practice

Storage of Powder -20°C for up to 3 years [8]

Storage of DMSO Stock

Solution

-80°C for up to 1 year; -20°C

for up to 1 month
[7]

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of LabMol-319 in DMSO. The

concentration can be adjusted based on experimental needs and the solubility limit.

Pre-Preparation
Acclimatize Reagents: Allow the LabMol-319 powder and DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture, which can affect

compound stability.

Prepare Workspace: Ensure a clean and dry workspace. Use appropriate PPE throughout

the procedure.
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Weighing the Compound
Tare the Vial: Place a sterile, amber vial on the analytical balance and tare the weight.

Weigh LabMol-319: Carefully weigh the desired amount of LabMol-319 powder into the vial.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.88 mg of LabMol-319.

Dissolving the Compound
Add DMSO: Using a calibrated micropipette, add the calculated volume of DMSO to the vial

containing the LabMol-319 powder. To prepare a 10 mM solution with 3.88 mg of LabMol-
319, add 1 mL of DMSO.

Promote Dissolution:

Vortexing: Cap the vial tightly and vortex the solution for 1-2 minutes until the compound is

completely dissolved.

Sonication (Optional): If the compound does not readily dissolve, sonicate the vial in a

water bath for 5-10 minutes.[7][8] Visually inspect the solution to ensure there are no

visible particles.

Aliquoting and Storage
Aliquot the Stock Solution: To avoid repeated freeze-thaw cycles that can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber

polypropylene vials.

Label Vials: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.

Store Properly:

For long-term storage (up to 1 year), store the aliquots at -80°C.[7]

For short-term storage (up to 1 month), store at -20°C.[7]

Experimental Workflow Diagram
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Workflow for LabMol-319 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a LabMol-319 stock solution in

DMSO.

Important Considerations
DMSO Quality: Use anhydrous or high-purity DMSO to minimize the introduction of water,

which can affect compound solubility and stability.

Light Sensitivity: While not explicitly stated for LabMol-319, many organic compounds are

light-sensitive. It is good practice to use amber or opaque vials and minimize exposure to

light.

Final DMSO Concentration in Assays: When preparing working solutions for cell-based

assays, ensure the final concentration of DMSO is low (typically <0.5%) to avoid solvent-

induced toxicity.[9] Always include a vehicle control (DMSO alone) in your experiments.

Precipitation upon Dilution: Small molecules dissolved in DMSO may precipitate when

diluted into aqueous solutions. To mitigate this, perform serial dilutions in DMSO first before

adding to the final aqueous medium.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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